Cas no 4850-49-1 (1,3-Propanediol,1-phenyl-)

1,3-Propanediol,1-phenyl- structure

Product Name:1,3-Propanediol,1-phenyl-

CAS No:4850-49-1

Molecular Formula:C₉H₁₂O₂

Molecular Weight:152.19038

MDL:MFCD00033357

CID:326094

PubChem ID:572059

1,3-Propanediol,1-phenyl- Properties

Names and Identifiers

- 1,3-Propanediol,1-phenyl-
- 1,3-Propanediol,1-phenyl
- 1-Phenyl-1,3-propanediol
- 1-phenyl-propane-1,3-diol
- 3-hydroxy-1-phenyl-1-propanol
- 3-hydroxy-3-phenylpropanol
- 3-phenylpropane-1,3-diol
- dl-1-phenyl-1-pentyl alcohol
- SB46162
- EN300-5261329
- SY271569
- SY348533
- 1-Phenylpropane-1,3-diol
- FT-0698466
- MFCD00033357
- D80419
- 4850-49-1
- MFCD00221510
- FT-0690227
- NS00015737
- 3-phenyl-1,3-dihydroxypropane
- SCHEMBL74830
- DTXSID20341285
- 1-Phenyl-1,3-propanediol #
- BS-44427
- AKOS004905720
- CS-0156510
- A899715
- DB-059021
- DB-201903
- +Expand
- MDL： MFCD00033357
- InChIKey： RRVFYOSEKOTFOG-UHFFFAOYSA-N
- Inchi： InChI=1S/C9H12O2/c10-7-6-9(11)8-4-2-1-3-5-8/h1-5,9-11H,6-7H2
- SMILES： OCCC(C1C=CC=CC=1)O

Computed Properties

Exact Mass: 152.08400
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 3
Monoisotopic Mass: 152.083729621g/mol
Heavy Atom Count: 11
Complexity: 97.7
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 0.7
Topological Polar Surface Area: 40.5Å²

Experimental Properties

LogP: 1.10240
PSA: 40.46000

1,3-Propanediol,1-phenyl- Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00DGFN-250mg	1-Phenyl-1,3-propanediol	4850-49-1	97%	250mg	$46.00	2024-05-01
A2B Chem LLC	AG27027-250mg	1-Phenylpropane-1,3-diol	4850-49-1	97%	250mg	$42.00	2024-04-19
Aaron	AR00DGNZ-100mg	1-Phenyl-1,3-propanediol	4850-49-1	97%	100mg	$25.00
Enamine	EN300-5261329-0.05g	1-phenylpropane-1,3-diol	4850-49-1	95%	0.05g	$19.0
eNovation Chemicals LLC	D630898-1g	1-phenylpropane-1,3-diol	4850-49-1	95%	1g	$325	2022-10-11
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBST159-100mg	1-phenylpropane-1,3-diol	4850-49-1	95%	100mg	￥165.0
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1227150-100mg	1-Phenylpropane-1,3-diol	4850-49-1	97%	100mg	￥250.00
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-UN844-50mg	1,3-Propanediol,1-phenyl-	4850-49-1	97%	50mg	78.0CNY

1,3-Propanediol,1-phenyl- Synthesis

1,3-Propanediol,1-phenyl- Related Literature

1. A polarimetric, circular dichroism and 11B nuclear magnetic resonance study of the reaction of the tetrahydroxyborate ion with two chiral 1,3-diols

J. Graham Dawber J. Chem. Soc. Faraday Trans. 1 1987 83 771
2. Equilibria of aminoethanols with protons and metal(II) ions. Part 3. L-(+)-threo-2-Amino-1-phenylpropane-1,3-diol with protons and copper-(II) in aqueous solution

Antonio Braibanti,Giovanni Mori,Francesco Dallavalle J. Chem. Soc. Dalton Trans. 1979 1050
3. Equilibria of aminoethanols with protons and metal(II) ions. Part 3. L-(+)-threo-2-Amino-1-phenylpropane-1,3-diol with protons and copper-(II) in aqueous solution

Antonio Braibanti,Giovanni Mori,Francesco Dallavalle J. Chem. Soc. Dalton Trans. 1979 1050
4. Diastereoselective conversion of sulfides into sulfoxides. 1,5- and 1,6-asymmetric induction

Justin F. Bower,Christopher J. Martin,David J. Rawson,Alexandra M. Z. Slawin,Jonathan M. J. Williams J. Chem. Soc. Perkin Trans. 1 1996 333
5. Reactions of silver(I) acetate–iodine and thallium(I) acetate–iodine with substituted cyclopropanes

Peter H. Atkinson,Richard C. Cambie,Graham Dixon,Wendy I. Noall,Peter S. Rutledge,Paul D. Woodgate J. Chem. Soc. Perkin Trans. 1 1977 230
6. Hydrogenolysis of β-O-4 lignin model dimers by a ruthenium-xantphos catalyst

Adam Wu,Brian O. Patrick,Enoch Chung,Brian R. James Dalton Trans. 2012 41 11093
7. Transition-metal-free conversion of lignin model compounds to high-value aromatics: scope and chemoselectivity

Tae Woo Lee,Jung Woon Yang Green Chem. 2018 20 3761
8. The stereoselective synthesis of oxetanes; exploration of a new, Mitsunobu-style procedure for the cyclisation of 1,3-diols

Martin Christlieb,John E. Davies,Jason Eames,Richard Hooley,Stuart Warren J. Chem. Soc. Perkin Trans. 1 2001 2983
9. Stereospecific conversion of (1R*,3S*)- and (1R*,3R*)-3-cyclohexyl-1-phenylpropane-1,3-diol into the corresponding 2,4-disubstituted oxetanes

Tajassus Aftab,Christabel Carter,Martin Christlieb,Jennifer Hart,Adam Nelson J. Chem. Soc. Perkin Trans. 1 2000 711
10. One-pot synthesis of β-O-4 lignin models via the insertion of stable 2-diazo-1,3-dicarbonyls into O–H bonds

Rafael Mafra P. Dias,Gabriela P. de Oliveira,Antonio C. B. Burtoloso Org. Biomol. Chem. 2020 18 4815

4850-49-1 (1,3-Propanediol,1-phenyl-) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:4850-49-1)1,3-Propanediol,1-phenyl-

Purity:99%

Quantity:5g

Price($):489.0